Cas no 28869-92-3 (Piperidine,1,1'-[(4-methylphenyl)phosphinidene]bis- (9CI))

Piperidine,1,1'-[(4-methylphenyl)phosphinidene]bis- (9CI) structure
28869-92-3 structure
Product name:Piperidine,1,1'-[(4-methylphenyl)phosphinidene]bis- (9CI)
CAS No:28869-92-3
MF:C17H27N2P
MW:290.38344502449
CID:261351
PubChem ID:206929

Piperidine,1,1'-[(4-methylphenyl)phosphinidene]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Piperidine,1,1'-[(4-methylphenyl)phosphinidene]bis- (9CI)
    • (4-methylphenyl)-di(piperidin-1-yl)phosphane
    • Phosphine, dipiperidinotolyl-
    • 28869-92-3
    • 0-20-00-00085 (Beilstein Handbook Reference)
    • 73986-85-3
    • BRN 0244094
    • 1,1'-(Tolylphosphinidene)dipiperidine
    • (4-methylphenyl)bis(1-piperidyl)phosphane
    • (4-METHYLPHENYL)-BIS(1-PIPERIDYL)PHOSPHANE
    • Dipiperidinotolylphosphine
    • DTXSID20183066
    • Piperidine, 1,1'-(p-tolylphosphinidene)di-
    • Inchi: InChI=1S/C17H27N2P/c1-16-8-10-17(11-9-16)20(18-12-4-2-5-13-18)19-14-6-3-7-15-19/h8-11H,2-7,12-15H2,1H3
    • InChI Key: OVMBYENTCAHZFD-UHFFFAOYSA-N
    • SMILES: CC1C=CC(P(N2CCCCC2)N2CCCCC2)=CC=1

Computed Properties

  • Exact Mass: 290.19141
  • Monoisotopic Mass: 290.19118587g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48

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